Cas no 1804377-22-7 (3-Amino-6-nitro-2-phenylpyridine)

• Product Name: 3-Amino-6-nitro-2-phenylpyridine
• CAS No: 1804377-22-7
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4899754
• Update Time: 2025-05-26

3-Amino-6-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-nitro-2-phenylpyridine

• Inchi： 1S/C11H9N3O2/c12-9-6-7-10(14(15)16)13-11(9)8-4-2-1-3-5-8/h1-7H,12H2
• InChI Key： NVHNBQVDBGQRPY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C(C2C=CC=CC=2)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 2
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-6-nitro-2-phenylpyridine

Recent Advances in the Study of 3-Amino-6-nitro-2-phenylpyridine (CAS: 1804377-22-7)

The compound 3-Amino-6-nitro-2-phenylpyridine (CAS: 1804377-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its nitro and amino functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API).

One of the most notable advancements in the study of 3-Amino-6-nitro-2-phenylpyridine is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of this compound allow it to interact with specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Amino-6-nitro-2-phenylpyridine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key driver in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form hydrogen bonds with the kinase's active site, thereby blocking its activity.

In addition to its potential in oncology, 3-Amino-6-nitro-2-phenylpyridine has also been explored for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when conjugated with other pharmacophores, showed significant activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this effect to the nitro group's ability to disrupt bacterial cell membranes, suggesting a novel mechanism of action that could be leveraged to combat antibiotic resistance.

The synthesis of 3-Amino-6-nitro-2-phenylpyridine has also seen methodological improvements. A 2024 paper in Organic Letters described a streamlined, one-pot synthesis route that significantly reduces the number of steps and improves yield compared to traditional methods. This advancement is particularly important for scaling up production, as it addresses previous challenges related to cost and efficiency. The new method employs a palladium-catalyzed coupling reaction, which has been optimized for high selectivity and minimal byproduct formation.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-6-nitro-2-phenylpyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in chemical biology and pharmaceutical research. Future directions may include the development of prodrugs or nanocarrier systems to enhance its delivery and efficacy.